1-Methyl-1,4-diazocane dihydrochloride

Catalog No.
S14002548
CAS No.
2901098-53-9
M.F
C7H18Cl2N2
M. Wt
201.13 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-Methyl-1,4-diazocane dihydrochloride

CAS Number

2901098-53-9

Product Name

1-Methyl-1,4-diazocane dihydrochloride

IUPAC Name

1-methyl-1,4-diazocane;dihydrochloride

Molecular Formula

C7H18Cl2N2

Molecular Weight

201.13 g/mol

InChI

InChI=1S/C7H16N2.2ClH/c1-9-6-3-2-4-8-5-7-9;;/h8H,2-7H2,1H3;2*1H

InChI Key

RDKPEFGBXXMEIG-UHFFFAOYSA-N

Canonical SMILES

CN1CCCCNCC1.Cl.Cl

1-Methyl-1,4-diazocane dihydrochloride is a nitrogen-containing heterocyclic compound with the molecular formula C7H18Cl2N2 and a molecular weight of 201.14 g/mol. It is characterized by its unique structure that includes a diazocane ring, making it a compound of interest in various scientific domains, including organic synthesis and biological research. This compound is typically encountered as a hygroscopic white solid that is soluble in polar solvents such as water and ethanol .

Due to its reactive nitrogen atoms. It can act as a reagent in the synthesis of other diazocane derivatives. For instance, it can undergo nucleophilic substitution reactions when exposed to alkyl halides or other electrophiles. Additionally, its diazocane structure allows for cyclization reactions, which can lead to the formation of more complex nitrogen-containing heterocycles .

The synthesis of 1-methyl-1,4-diazocane dihydrochloride typically involves the reaction of 1,4-diazocane with methyl iodide in the presence of hydrochloric acid. This reaction leads to the formation of the methylated diazocane derivative, which is then treated with hydrochloric acid to yield the dihydrochloride salt form. Purification is commonly achieved through recrystallization techniques, ensuring high purity suitable for research applications .

This compound finds utility in various fields:

  • Organic Synthesis: As a reagent for synthesizing other nitrogen-containing compounds.
  • Material Science: Potential applications in developing new materials with specific properties.
  • Pharmaceutical Research: Investigated for its possible therapeutic effects, particularly in cancer treatment and anti-inflammatory applications .

Several compounds share structural features with 1-methyl-1,4-diazocane dihydrochloride. Below is a comparison highlighting their uniqueness:

Compound NameMolecular FormulaKey Features
2-Methyl-1,4-dihydro-1,4-diazocineC7H10N2Exhibits different biological activity; less stable than diazocanes.
1-Methyl-1,5-diazocaneC7H16N2Similar structure but different reactivity profile; used in similar applications.
N-Methyl-1,5-diazacyclooctanC8H16N2Larger ring structure; potential applications in drug design.
1-Methyl-octahydro-[1,5]diazocinC8H16N2Unique cyclic structure; studied for its pharmacological properties.

These compounds illustrate the diversity within the diazocane family and underscore the unique aspects of 1-methyl-1,4-diazocane dihydrochloride regarding its synthesis and potential applications .

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

3

Exact Mass

200.0847040 g/mol

Monoisotopic Mass

200.0847040 g/mol

Heavy Atom Count

11

Dates

Last modified: 08-10-2024

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